N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide

• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H16N4O2S/c1-2-4-16(22)18-12-5-3-6-13(10-12)19-17(23)11-7-8-14-15(9-11)21-24-20-14/h3,5-10H,2,4H2,1H3,(H,18,22)(H,19,23)
• InChI Key: UNUDQGIFLFZZCU-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=CC(=C1)NC(=O)C2=CC3=NSN=C3C=C2
• Canonical SMILES: CCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC3=NSN=C3C=C2

Description

N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide, also known as BB5, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BB5 is a fluorescent probe that can be used to study a variety of biological processes, including protein-protein interactions, enzyme activity, and cellular signaling pathways.

Scientific Research Applications

N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide has a wide range of scientific research applications, including the study of protein-protein interactions, enzyme activity, and cellular signaling pathways. N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide can be used to monitor protein-protein interactions in real-time using fluorescence resonance energy transfer (FRET). N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide can also be used to study enzyme activity by monitoring changes in fluorescence intensity or wavelength. Finally, N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide can be used to investigate cellular signaling pathways by monitoring changes in intracellular calcium levels.

Mechanism of Action

N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide functions as a fluorescent probe by undergoing a conformational change upon binding to its target molecule. This conformational change results in a change in fluorescence intensity or wavelength, which can be detected using a fluorescence microscope or plate reader. The mechanism of action of N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide is highly specific, allowing it to selectively bind to its target molecule and provide accurate measurements of biological processes.
Biochemical and Physiological Effects:
N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide has been shown to have minimal biochemical and physiological effects on cells and tissues, making it suitable for use in scientific research. N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide does not interfere with cellular processes or cause toxicity, allowing it to be used in a variety of experimental settings.

Advantages and Limitations for Lab Experiments

N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide has several advantages for lab experiments, including its high sensitivity and specificity, ease of use, and minimal toxicity. However, N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide also has some limitations, including its cost and the need for specialized equipment to detect fluorescence signals.

Future Directions

There are several future directions for N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide research, including the development of new derivatives with improved properties, the application of N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide in drug discovery and development, and the use of N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide in clinical diagnostics. Additionally, N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide can be used in combination with other fluorescent probes to study complex biological processes and pathways. Overall, N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide has significant potential for advancing scientific research in a variety of fields.

Synthesis Methods

N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide can be synthesized using a multi-step process that involves the condensation of 3-aminophenylbutyric acid with 2,1,3-benzothiadiazole-5-carboxylic acid. The resulting compound is then acylated with butyric anhydride to yield N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide. The synthesis method has been optimized to yield high purity N-[3-(butanoylamino)phenyl]-2,1,3-benzothiadiazole-5-carboxamide with minimal impurities, making it suitable for use in scientific research.